Cas no 1013025-71-2 ((+)-amomol B)

• Product Name: (+)-amomol B
• CAS No: 1013025-71-2
• MF: C₂₇H₄₆O₄
• MW: 434.651749134064
• CID: 6644256
• PubChem ID: 24853601
• Update Time: 2024-03-02

(+)-amomol B Chemical and Physical Properties

Names and Identifiers

• 1013025-71-2
• (+)-amomol B
• Q44302452
• DTXSID601044087

• Inchi： 1S/C27H46O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25(29)23-27(30-2)22-21-26(31-27)19-17-24(28)18-20-26/h17-20,25,29H,3-16,21-23H2,1-2H3/t25-,27+/m1/s1
• InChI Key： LOBKLUVDTHVJSR-VPUSJEBWSA-N
• SMILES： O1C2(C=CC(C=C2)=O)CC[C@]1(C[C@@H](CCCCCCCCCCCCCCC)O)OC

Computed Properties

• Exact Mass: 434.33960994g/mol
• Monoisotopic Mass: 434.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols